Cas no 1443382-75-9 (rel-(1R,2S)-2-Phenyl-N-8-quinolinylcyclopropanecarboxamide)

rel-(1R,2S)-2-Phenyl-N-8-quinolinylcyclopropanecarboxamide structure
1443382-75-9 structure
Product Name:rel-(1R,2S)-2-Phenyl-N-8-quinolinylcyclopropanecarboxamide
CAS No:1443382-75-9
MF:C19H16N2O
MW:288.343144416809
CID:5688504
Update Time:2024-02-03

rel-(1R,2S)-2-Phenyl-N-8-quinolinylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • rel-(1R,2S)-2-Phenyl-N-8-quinolinylcyclopropanecarboxamide
    • Inchi: 1S/C19H16N2O/c22-19(16-12-15(16)13-6-2-1-3-7-13)21-17-10-4-8-14-9-5-11-20-18(14)17/h1-11,15-16H,12H2,(H,21,22)/t15-,16-/m1/s1
    • InChI Key: SCCLKCWXBBQNTO-HZPDHXFCSA-N
    • SMILES: [C@@H]1(C(NC2=C3C(=CC=C2)C=CC=N3)=O)C[C@@H]1C1=CC=CC=C1

Experimental Properties

  • Density: 1.290±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 92-94 °C
  • Boiling Point: 549.8±43.0 °C(Predicted)
  • pka: 13.04±0.40(Predicted)
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